2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C9H8ClNO2S/c1-2-13-9(12)6-3-5-4-7(10)14-8(5)11-6/h3-4,11H,2H2,1H3
• InChI Key: IQXHZVYDWBMTFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)SC(=C2)Cl
• Molecular Formula: C9H8ClNO2S
• DSSTOX Substance ID: DTXSID70469261
• Molecular Weight: 229.68 g/mol
• CAS RN: 332099-01-1

Description

“2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C9H8ClNO2S. It appears as a powder or liquid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClNO2S/c1-2-13-9(12)6-3-5-4-7(10)14-8(5)11-6/h3-4,11H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 201.63.

Scientific Research Applications

Ethyl 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate: , also known as 2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester, is a compound with potential applications in various fields of scientific research. Below are some unique applications of this compound:

Research & Development (R&D)

In R&D settings, this compound could be explored for new applications or to improve existing technologies.

Each of these fields would require a separate and detailed exploration to fully understand the potential applications of this compound. . For more specific details, further research and experimentation would be necessary.

Mechanism of Action

The compound has been found in complex with Mycobacterium tuberculosis malate synthase. This suggests that it may interact with this enzyme, but the specific mechanism of action is not detailed in the search results.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, causes skin irritation, and causes serious eye irritation. Precautionary measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate (0.21 g, 1.1 mmol) in CHCl3 (2.0 mL) cooled in an ice bath to 0° C., was added AcOH (glacial, 2.0 mL) followed by portionwise addition of N-chlorosuccinimide (NCS) (0.14 g, 1.1 mmol) over 2 h. After the addition of NCS was complete, the ice bath was removed and the reaction was allowed to stir at 23° C. for 5 h. After 5 h the CHCl3 was removed in vacuo and the remaining mixture was combined with aqueous 4N NaOH (10 mL) and extracted with EtOAc (3×30 mL). The combined organics were dried over Na2SO4, filtered and the solvent removed in vacuo. Purification by flash column chromatography (25% EtOAc in hexanes) afforded ethyl 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate (0.16 g, 66% yield).

Synthesis routes and methods III

Procedure details

Using a modified procedure by R. M. Kellogg et al. (J. Org. Chem., 33: 2902-290 (1968)), to a 0° C. solution of 6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester (Eras, J.; Galvez, C.; Garcia, F., J. Heterocycl. Chem., 21: 215-217 (1984); 1.45 g, 7.44 mmol) in acetic acid (15 mL) and CHCl3 (15 mL) was added N-chlorosuccinimide (1.04 g, 7.81 mmol) over 2 h. The reaction mixture was slowly allowed to warm to room temperature over several hours, stirred overnight, concentrated to remove the chloroform, diluted with water, basified with 5 N NaOH, and extracted with ethyl acetate. The combined organic phases were washed with saturated aqueous NaHCO3, dried over MgSO4, and concentrated. The product was purified by chromatron chromatography (radial) using 90:10 hexanes/diethyl ether and then then then the product obtained was recrystallized using hexanes/diethyl ether (90:10). Last, the product of the recrystallization was further purified by flash column chromatography using 90:10 petroleum ether/isopropyl ether. The resulting product was obtained as a white solid (824 mg, 48%).